Cas no 2377609-56-6 (3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid)

• Product Name: 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid
• CAS No: 2377609-56-6
• MF: C₁₂H₁₉BF₂O₃Si
• MW: 288.170771837235
• CID: 5523784
• Update Time: 2025-06-29

3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid

• Inchi： 1S/C12H19BF2O3Si/c1-12(2,3)19(4,5)18-10-7-8(13(16)17)6-9(14)11(10)15/h6-7,16-17H,1-5H3
• InChI Key： OFDBQWJPHJPFJH-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C(F)C(O[Si](C(C)(C)C)(C)C)=C1)(O)O

Additional information on 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid

Comprehensive Introduction to 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid (CAS No. 2377609-56-6)

3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid (CAS No. 2377609-56-6) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique t-Butyldimethylsilyl (TBS) protecting group and difluorophenyl moiety, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Its structural features make it an invaluable building block for constructing complex molecules, particularly in the development of biologically active compounds and advanced materials.

The growing interest in 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid is closely tied to the surge in demand for fluorinated organic compounds, which are pivotal in drug discovery due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated boronic acids in drug design" or "TBS-protected boronic acid applications," reflecting its relevance in cutting-edge medicinal chemistry. The compound's CAS No. 2377609-56-6 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains.

From a synthetic perspective, the t-Butyldimethylsilyloxy group in this compound offers exceptional chemo- and regioselectivity, enabling controlled functionalization of aromatic systems. This attribute aligns with the trending focus on "green chemistry" and "atom-efficient synthesis," as it minimizes unwanted side reactions and reduces waste generation. Moreover, the difluorophenyl segment contributes to the compound's utility in designing PET radiotracers and agrochemicals, addressing contemporary needs in diagnostics and sustainable agriculture.

In material science, 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid is explored for its potential in organic electronics and liquid crystal displays (LCDs). Its ability to modulate electronic properties through boron-fluorine interactions resonates with searches like "boronic acids in OLEDs" or "fluorinated aromatic materials." The compound's stability under diverse reaction conditions further enhances its appeal for industrial applications, where reproducibility and scalability are paramount.

Quality control and handling of CAS No. 2377609-56-6 require adherence to stringent protocols, as its boronic acid functionality is sensitive to moisture and oxidation. Best practices include storage under inert atmospheres and the use of anhydrous solvents during reactions—topics frequently queried as "handling air-sensitive boronic acids." Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for verifying its structural integrity, reflecting the compound's high-value status in research settings.

The future trajectory of 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid is likely to intersect with emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where boronic acids play a transformative role. As the scientific community prioritizes "targeted protein degradation" and "next-generation therapeutics," this compound's versatility positions it as a key enabler of innovation. Its dual functionality—combining silicon-based protection with boron-mediated cross-coupling—exemplifies the synergy of protective group chemistry and transition metal catalysis.

In conclusion, 3-(t-Butyldimethylsilyloxy)-4,5-difluorophenylboronic acid (CAS No. 2377609-56-6) embodies the convergence of synthetic utility and multidisciplinary applicability. Its role in addressing challenges across drug development, materials engineering, and catalytic methodologies ensures its enduring relevance in both academic and industrial contexts. For researchers seeking "high-purity boronic acid derivatives" or "fluorinated building blocks," this compound remains a cornerstone of modern chemical innovation.